Cas no 2093197-91-0 (BDP FL-PEG5-azide)
BDP FL-PEG5-azide structure
Product Name:BDP FL-PEG5-azide
CAS No:2093197-91-0
MF:C26H39BF2N6O6
MW:580.43227314949
CID:3044615
PubChem ID:126480482
Update Time:2024-11-06
BDP FL-PEG5-azide Chemical and Physical Properties
Names and Identifiers
-
- BDP FL-PEG5-azide
- 2093197-91-0
- BP-23466
- DA-61557
- N-[2-[2-[2-[2-[2-(2-azidoethoxy)ethoxy]ethoxy]ethoxy]ethoxy]ethyl]-3-(2,2-difluoro-10,12-dimethyl-3-aza-1-azonia-2-boranuidatricyclo[7.3.0.03,7]dodeca-1(12),4,6,8,10-pentaen-4-yl)propanamide
- N-(17-azido-3,6,9,12,15-pentaoxaheptadecyl)-3-(5,5-difluoro-7,9-dimethyl-5H-5l4,6l4-dipyrrolo[1,2-c:2',1'-f][1,3,2]diazaborinin-3-yl)propanamide
-
- Inchi: 1S/C26H39BF2N6O6/c1-21-19-22(2)34-25(21)20-24-4-3-23(35(24)27(34,28)29)5-6-26(36)31-7-9-37-11-13-39-15-17-41-18-16-40-14-12-38-10-8-32-33-30/h3-4,19-20H,5-18H2,1-2H3,(H,31,36)
- InChI Key: VESMXQZJKDVRIC-UHFFFAOYSA-N
- SMILES: F[B-]1(N2C(C)=CC(C)=C2C=C2C=CC(CCC(NCCOCCOCCOCCOCCOCCN=[N+]=[N-])=O)=[N+]21)F
Computed Properties
- Exact Mass: 580.2992195g/mol
- Monoisotopic Mass: 580.2992195g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 11
- Heavy Atom Count: 41
- Rotatable Bond Count: 21
- Complexity: 994
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 97.6Ų
BDP FL-PEG5-azide Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | BP-23466-5mg |
BDP FL-PEG5-azide |
2093197-91-0 | 98% | 5mg |
4560.0CNY | 2021-07-13 | |
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | BP-23466-1mg |
BDP FL-PEG5-azide |
2093197-91-0 | 98% | 1mg |
2137.0CNY | 2021-07-13 | |
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | BP-23466-2mg |
BDP FL-PEG5-azide |
2093197-91-0 | 98% | 2mg |
2707.0CNY | 2021-07-13 | |
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | BP-23466-5mg |
BDP FL-PEG5-azide |
2093197-91-0 | 98% | 5mg |
4560CNY | 2021-05-07 | |
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | BP-23466-1mg |
BDP FL-PEG5-azide |
2093197-91-0 | 98% | 1mg |
2137CNY | 2021-05-07 | |
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | BP-23466-2mg |
BDP FL-PEG5-azide |
2093197-91-0 | 98% | 2mg |
2707CNY | 2021-05-07 | |
| SHANG HAI MAI KE LIN SHENG HUA Technology Co., Ltd. | B936318-100mg |
BDP FL-PEG5-azide |
2093197-91-0 | ≥95% | 100mg |
¥1,440.00 | 2022-09-29 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1185890-1mg |
BDP FL-PEG5-azide |
2093197-91-0 | 98% | 1mg |
¥1740 | 2023-04-08 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1185890-5mg |
BDP FL-PEG5-azide |
2093197-91-0 | 98% | 5mg |
¥3995 | 2023-04-08 | |
| A2B Chem LLC | AV17840-1mg |
BDP FL-PEG5-azide |
2093197-91-0 | 97% | 1mg |
$167.00 | 2024-04-20 |
BDP FL-PEG5-azide Related Literature
-
Dhamodaran Manikandan,S. Amirthapandian,I. S. Zhidkov,A. I. Kukharenko,S. O. Cholakh,Ramaswamy Murugan Phys. Chem. Chem. Phys., 2018,20, 6500-6514
-
Bidyut Kumar Kundu,Rinky Singh,Ritudhwaj Tiwari,Debasis Nayak New J. Chem., 2019,43, 4867-4877
-
Luis Miguel Azofra,Douglas R. MacFarlane,Chenghua Sun Chem. Commun., 2016,52, 3548-3551
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